Cas no 1361826-07-4 (5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid)
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid
-
- Inchi: 1S/C13H9Cl2NO3/c14-10-2-1-7(4-11(10)15)9-3-8(5-12(17)18)13(19)16-6-9/h1-4,6H,5H2,(H,16,19)(H,17,18)
- InChI Key: GBVWNKSMAFMOFL-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CNC(C(CC(=O)O)=C1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 459
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002799-250mg |
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid |
1361826-07-4 | 97% | 250mg |
720.80 USD | 2021-06-09 | |
| Alichem | A024002799-500mg |
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid |
1361826-07-4 | 97% | 500mg |
970.20 USD | 2021-06-09 | |
| Alichem | A024002799-1g |
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid |
1361826-07-4 | 97% | 1g |
1,780.80 USD | 2021-06-09 |
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid
Comprehensive Overview of 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1361826-07-4)
5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1361826-07-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and dichlorophenyl moieties, has garnered attention for its structural versatility and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting inflammation and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.
The molecular structure of 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid features a hydroxypyridine core linked to a dichlorophenyl group, which enhances its binding affinity to specific biological targets. This design is particularly relevant in the context of enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases. Its acetic acid side chain further contributes to its solubility and bioavailability, making it a candidate for oral drug formulations—a key focus area in modern pharmacology.
Recent studies highlight the compound's potential in addressing oxidative stress-related conditions, a hot topic in health and wellness communities. The dichlorophenyl moiety, known for its electron-withdrawing properties, may play a role in scavenging free radicals, a mechanism often discussed in anti-aging and neuroprotection research. Such attributes align with growing public interest in natural antioxidants and synthetic alternatives, as reflected in search engine queries.
From a synthetic chemistry perspective, CAS No. 1361826-07-4 serves as a valuable intermediate in multicomponent reactions. Its pyridine-acetic acid hybrid structure is amenable to further derivatization, a feature highly sought after in combinatorial chemistry and high-throughput screening workflows. Laboratories focusing on fragment-based drug design often prioritize such scaffolds to accelerate lead optimization.
Environmental and regulatory considerations are also critical when discussing 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid. While not classified as hazardous, its chlorinated aromatic component necessitates proper handling protocols, a subject frequently queried in laboratory safety forums. The compound's stability under various pH conditions makes it suitable for green chemistry applications, another trending topic in sustainable research.
Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry—techniques commonly searched by quality control professionals. Its distinct UV absorption profile enables precise quantification, addressing industry demands for analytical method validation. These technical aspects resonate with audiences seeking material characterization protocols.
In conclusion, 5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted applications, from potential therapeutic uses to synthetic utility, position it as a compound worthy of continued investigation in both academic and industrial settings. The growing body of research around similar heterocyclic compounds suggests expanding opportunities for this molecular class in addressing contemporary scientific challenges.
1361826-07-4 (5-(3,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)